Cas no 1057671-56-3 (3-(4-Bromo-2-fluorophenyl)propan-1-ol)

• Product Name: 3-(4-Bromo-2-fluorophenyl)propan-1-ol
• CAS No: 1057671-56-3
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 1024431
• PubChem ID: 53434323
• Update Time: 2025-05-26

3-(4-Bromo-2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)propan-1-ol
• 3-(4-BROMO-2-FLUORO-PHENYL)-PROPAN-1-OL
• BS-25756
• DTXSID10700685
• CS-0209416
• 1057671-56-3
• MFCD09028723
• EN300-1636611
• A895947
• AKOS011898066
• SCHEMBL8828

• MDL： MFCD09028723
• Inchi： 1S/C9H10BrFO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2
• InChI Key： FCONJJUHDSNWII-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCCO

Computed Properties

• Exact Mass: 231.99000
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.51310

Additional information on 3-(4-Bromo-2-fluorophenyl)propan-1-ol

Introduction to 3-(4-Bromo-2-fluorophenyl)propan-1-ol (CAS No. 1057671-56-3)

3-(4-Bromo-2-fluorophenyl)propan-1-ol, with the chemical formula C₉H₉BrFNO, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic alcohols and features a unique structural arrangement that makes it highly valuable for various synthetic applications. The presence of both bromo and fluoro substituents on the benzene ring enhances its reactivity and utility in medicinal chemistry. In this detailed introduction, we will explore the properties, synthesis, applications, and recent research advancements related to this intriguing molecule.

The molecular structure of 3-(4-Bromo-2-fluorophenyl)propan-1-ol consists of a propyl chain attached to a benzene ring that is substituted with a bromine atom at the 4-position and a fluorine atom at the 2-position. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The hydroxyl group at the 1-position of the propyl chain further contributes to its reactivity, enabling various functionalization strategies.

The synthesis of 3-(4-Bromo-2-fluorophenyl)propan-1-ol typically involves multi-step reactions starting from readily available aromatic precursors. One common synthetic route involves the bromination of 2-fluorobenzene followed by Friedel-Crafts alkylation with an appropriate alkylating agent. Subsequent reduction of the resulting ketone yields the desired alcohol. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to achieve higher selectivity and yield in the synthesis process.

In recent years, 3-(4-Bromo-2-fluorophenyl)propan-1-ol has garnered attention in the development of novel pharmaceutical agents. Its structural motif is found to be compatible with various drug discovery programs due to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a preferred substituent in drug design.

One notable application of 3-(4-Bromo-2-fluorophenyl)propan-1-ol is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The compound's aromatic system provides a scaffold for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on certain kinases, suggesting their potential as lead compounds for further development.

Another area where 3-(4-Bromo-2-fluorophenyl)propan-1-ol has shown utility is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation. Small molecules that can interfere with these processes are being actively explored as therapeutic candidates. The structural features of this compound allow it to interact with amyloid-beta plaques, a hallmark of Alzheimer's disease, potentially offering a new avenue for treatment.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, including enhanced bioavailability and reduced metabolic clearance. In the case of 3-(4-Bromo-2-fluorophenyl)propan-1-ol, the presence of both bromo and fluoro substituents makes it an attractive building block for designing next-generation drugs. Researchers have leveraged these properties to develop compounds with improved efficacy and reduced side effects.

The latest advancements in computational chemistry have further facilitated the exploration of derivatives of 3-(4-Bromo-2-fluorophenyl)propan-1-ol. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. This has enabled rapid screening of large libraries of derivatives, identifying promising candidates for experimental validation. Such computational approaches have significantly accelerated the drug discovery process.

In conclusion, CAS No. 1057671-56-3, commonly known as 3-(4-Bromo-2-fluorophenyl)propan-1-ol, is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features make it a valuable intermediate in organic synthesis and a promising candidate for developing novel therapeutic agents. The ongoing research in this area continues to uncover new possibilities for leveraging this compound's potential in addressing various diseases.